Cas no 1822470-80-3 (3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro-)

• Product Name: 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro-
• CAS No: 1822470-80-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5254017
• Update Time: 2025-10-29

3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro-

• Inchi： 1S/C12H15NO3/c1-2-16-10-4-3-8-6-11(12(14)15)13-7-9(8)5-10/h3-5,11,13H,2,6-7H2,1H3,(H,14,15)
• InChI Key： GJSCJOJYGDFDIS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(OCC)=C2)CC(C(O)=O)N1

Additional information on 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro-

3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- (CAS No. 1822470-80-3): A Comprehensive Overview

The compound 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- (CAS No. 1822470-80-3) represents a fascinating molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the isoquinoline family, a class of organic compounds known for their diverse biological activities and structural versatility. The presence of an ethoxy group at the 7-position and a tetrahydropyridine ring system imparts unique chemical properties that make it a subject of intense interest for researchers exploring novel therapeutic agents.

In recent years, the study of isoquinoline derivatives has seen significant advancements, particularly in understanding their potential applications in drug discovery. The structural framework of 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- offers a rich scaffold for chemical modifications, enabling the development of analogs with enhanced pharmacological profiles. This compound has been extensively investigated for its role in modulating various biological pathways, including those relevant to neurological disorders and cancer.

One of the most compelling aspects of this molecule is its ability to interact with biological targets in a highly specific manner. The ethoxy substituent at the 7-position plays a crucial role in determining its binding affinity and selectivity. Recent studies have demonstrated that this modification can significantly alter the compound's interaction with enzymes and receptors, making it a promising candidate for further development as an inhibitor or modulator.

The tetrahydropyridine ring system in 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- contributes to its stability and bioavailability, which are critical factors in drug design. This structural feature has been exploited in several synthetic strategies aimed at optimizing the compound's pharmacokinetic properties. Researchers have employed various techniques, such as computational modeling and high-throughput screening, to identify derivatives with improved solubility and metabolic stability.

Recent breakthroughs in the field have highlighted the potential of this compound as a lead molecule for treating neurological disorders. Studies have shown that it can interact with specific neurotransmitter receptors, potentially offering a new approach to managing conditions such as Parkinson's disease and Alzheimer's disease. The ability of 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- to cross the blood-brain barrier has also been a focus of interest, as it could facilitate its use in central nervous system therapies.

In addition to its applications in neurology, this compound has shown promise in oncology research. Preclinical studies have indicated that it can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. The ethoxy group's influence on its binding interactions has been particularly noted in these studies, suggesting that further optimization could lead to more effective anticancer agents.

The synthesis of 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the complex heterocyclic core with high precision. These synthetic approaches not only showcase the versatility of isoquinoline chemistry but also provide valuable insights into developing other structurally related compounds.

The pharmacological evaluation of this compound has been supported by sophisticated analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its molecular structure and purity. Additionally, computational studies using molecular dynamics simulations have helped elucidate its binding mode with biological targets at an atomic level.

The growing body of research on 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro- underscores its significance as a pharmacological tool. As our understanding of its mechanisms of action continues to expand, so does the potential for developing novel therapeutic interventions. The integration of cutting-edge technologies in drug discovery promises to accelerate the translation of these findings from bench to bedside.

In conclusion, 3-Isoquinolinecarboxylic acid, 7-ethoxy-1,2,3,4-tetrahydro-, CAS No.1822470-80--3, stands as a testament to the innovative spirit of modern medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for complex diseases. As research progresses，this compound is poised to play an increasingly important role in shaping the future of pharmaceutical innovation.